Cas no 17273-05-1 (N,N-diethyl-4-isocyanatoaniline)

• Product Name: N,N-diethyl-4-isocyanatoaniline
• CAS No: 17273-05-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 2782126
• PubChem ID: 22348350
• Update Time: 2025-05-22

N,N-diethyl-4-isocyanatoaniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-isocyanatoaniline
• SCHEMBL2853713
• EN300-1851503
• 17273-05-1
• DTXSID50625101
• JEHKDCCYFKDOMP-UHFFFAOYSA-N
• 4-(diethylamino)phenyl isocyanate
• AKOS012482695

• Inchi： 1S/C11H14N2O/c1-3-13(4-2)11-7-5-10(6-8-11)12-9-14/h5-8H,3-4H2,1-2H3
• InChI Key： JEHKDCCYFKDOMP-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.7Ų

Additional information on N,N-diethyl-4-isocyanatoaniline

Recent Advances in the Study of N,N-diethyl-4-isocyanatoaniline (CAS: 17273-05-1) in Chemical and Biomedical Research

N,N-diethyl-4-isocyanatoaniline (CAS: 17273-05-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic isocyanate derivative has been widely utilized as a key intermediate in the synthesis of various pharmacologically active compounds, particularly in the development of urea and carbamate-based therapeutics. Recent studies have explored its potential applications in drug design, material science, and bioconjugation techniques, highlighting its versatility as a building block in medicinal chemistry.

In the context of drug discovery, N,N-diethyl-4-isocyanatoaniline has gained attention for its role in the synthesis of novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into a series of potent EGFR tyrosine kinase inhibitors, showing promising activity against non-small cell lung cancer cell lines. The isocyanate group's reactivity with various nucleophiles, particularly amines and alcohols, makes it a valuable tool for structure-activity relationship (SAR) studies and lead optimization processes.

From a synthetic chemistry perspective, recent advancements have focused on improving the safety profile and reaction efficiency of N,N-diethyl-4-isocyanatoaniline. Researchers at several pharmaceutical companies have developed novel catalytic systems for its preparation, addressing previous challenges associated with isocyanate handling and stability. These methodological improvements have significantly enhanced the compound's utility in large-scale pharmaceutical production while maintaining high purity standards required for biomedical applications.

In material science applications, N,N-diethyl-4-isocyanatoaniline has shown potential in the development of smart polymer systems. A 2024 study in Advanced Functional Materials reported its successful incorporation into temperature-responsive hydrogels, where the isocyanate group served as both a crosslinking agent and a functional handle for subsequent modifications. This dual functionality opens new possibilities for creating multifunctional biomaterials with tailored properties for drug delivery and tissue engineering applications.

Safety and toxicological assessments of N,N-diethyl-4-isocyanatoaniline have been an important focus of recent research. While isocyanates are generally known for their potential respiratory sensitization effects, comprehensive in vitro and in vivo studies conducted in 2023-2024 have provided more detailed understanding of this compound's specific toxicological profile. These studies have led to improved handling protocols and the development of safer derivatives with reduced toxicity while maintaining the desired chemical reactivity.

The future research directions for N,N-diethyl-4-isocyanatoaniline appear promising, with several ongoing investigations exploring its use in targeted drug delivery systems and as a probe for chemical biology studies. Its unique combination of aromaticity and isocyanate reactivity continues to inspire innovative applications across multiple disciplines within chemical and biomedical research. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to maintain its importance as a versatile tool in pharmaceutical development and materials science.